3-Methyl-5-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]-1,2,4-thiadiazole

• IUPAC Name: 3-methyl-5-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C13H17N5OS/c1-10-16-13(20-17-10)18-7-2-4-11(8-18)9-19-12-14-5-3-6-15-12/h3,5-6,11H,2,4,7-9H2,1H3
• InChI Key: JVWONUCCGMHOTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N2CCCC(C2)COC3=NC=CC=N3
• Molecular Formula: C13H17N5OS
• Molecular Weight: 291.37 g/mol

Description

3-Methyl-5-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]-1,2,4-thiadiazole, also known as MPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

3-Methyl-5-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]-1,2,4-thiadiazole exerts its effects through the inhibition of monoamine oxidase B (MAO-B), an enzyme that is involved in the breakdown of dopamine in the brain. By inhibiting MAO-B, this compound increases the levels of dopamine in the brain, which can help to alleviate the symptoms of Parkinson's disease. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In the brain, this compound increases the levels of dopamine, which can help to alleviate the symptoms of Parkinson's disease. This compound has also been shown to have antioxidant properties, which may protect against oxidative stress and inflammation. In addition, this compound has been found to have antifungal and antibacterial properties, which may be useful in agriculture and environmental science.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-5-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]-1,2,4-thiadiazole in lab experiments is its well-established mechanism of action, which makes it a useful tool for studying the role of dopamine in the brain. Additionally, this compound has been extensively studied and has a well-documented safety profile. However, one limitation of using this compound in lab experiments is that it can be difficult to obtain pure this compound, which may affect the reproducibility of results.

Future Directions

There are several potential future directions for research on 3-Methyl-5-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]-1,2,4-thiadiazole. In medicine, this compound could be further investigated as a potential treatment for neurodegenerative diseases such as Parkinson's disease. In agriculture, this compound could be explored as a potential alternative to traditional pesticides. In environmental science, this compound could be studied for its potential to remove heavy metals from contaminated soil and water. Additionally, further research could be conducted to better understand the mechanism of action and biochemical and physiological effects of this compound.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound has the potential to yield important insights into its potential application in medicine, agriculture, and environmental science.

Synthesis Methods

3-Methyl-5-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]-1,2,4-thiadiazole can be synthesized by reacting 3-(pyrimidin-2-yloxymethyl)piperidine with 3-methyl-1,2,4-thiadiazole-5-carbonyl chloride in the presence of a base. The resulting compound is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

3-Methyl-5-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]-1,2,4-thiadiazole has been extensively studied for its potential application in various fields of scientific research. In medicine, this compound has been found to exhibit neuroprotective effects and has been investigated as a potential treatment for neurodegenerative diseases such as Parkinson's disease. In agriculture, this compound has been shown to have antifungal and antibacterial properties and has been explored as a potential alternative to traditional pesticides. In environmental science, this compound has been studied for its ability to remove heavy metals from contaminated soil and water.